Cas no 1228878-65-6 ((3-Chloropyridin-4-yl)methanamine dihydrochloride)

• Product Name: (3-Chloropyridin-4-yl)methanamine dihydrochloride
• CAS No: 1228878-65-6
• MF: C₆H₉Cl₃N₂
• MW: 215.508058309555
• MDL: MFCD09028164
• CID: 1082916
• PubChem ID: 52987868
• Update Time: 2025-05-26

(3-Chloropyridin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Chloropyridin-4-yl)methanamine dihydrochloride
• (3-CHLOROPYRIDIN-4-YL)METHANAMINEDIHYDROCHLORIDE
• BS-30355
• DB-189715
• 1-(3-CHLOROPYRIDIN-4-YL)METHANAMINE DIHYDROCHLORIDE
• 1228878-65-6
• MFCD09028164
• (3-chloropyridin-4-yl)methanamine 2HCl
• AB87341
• D79765
• EN300-1589299
• CS-0208207
• A1-13814
• (3-chloropyridin-4-yl)methanamine;dihydrochloride
• (3-Chloropyridin-4-yl)methanamine diHCl

• MDL： MFCD09028164
• Inchi： 1S/C6H7ClN2.2ClH/c7-6-4-9-2-1-5(6)3-8;;/h1-2,4H,3,8H2;2*1H
• InChI Key： SAUOMNOSAWOBTM-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CN.Cl.Cl

Computed Properties

• Exact Mass: 213.983131g/mol
• Monoisotopic Mass: 213.983131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-Chloropyridin-4-yl)methanamine dihydrochloride

Research Brief on (3-Chloropyridin-4-yl)methanamine Dihydrochloride (CAS: 1228878-65-6): Recent Advances and Applications

(3-Chloropyridin-4-yl)methanamine dihydrochloride (CAS: 1228878-65-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyridine core and chlorinated aromatic ring, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief consolidates the latest findings on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of (3-Chloropyridin-4-yl)methanamine dihydrochloride as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that modifications at the amine group of this compound significantly enhanced binding affinity and selectivity toward BTK, a critical target in B-cell malignancies. The optimized derivatives exhibited potent inhibitory activity in both in vitro and in vivo models, suggesting its utility in oncology drug development.

In addition to its role in kinase inhibition, recent research has investigated the antimicrobial properties of derivatives derived from (3-Chloropyridin-4-yl)methanamine dihydrochloride. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of Schiff base derivatives using this compound, which displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. Mechanistic studies revealed that these derivatives interfere with bacterial cell wall synthesis, offering a promising scaffold for new antibiotics.

The synthetic accessibility of (3-Chloropyridin-4-yl)methanamine dihydrochloride has also been a focus of recent advancements. A 2023 study in Organic Process Research & Development detailed a scalable, cost-effective synthesis route with improved yield and purity. The authors emphasized the importance of optimizing reaction conditions, such as solvent choice and catalyst loading, to minimize byproducts and enhance reproducibility for industrial-scale production.

Despite its promising applications, challenges remain in the pharmacokinetic optimization of derivatives based on this scaffold. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology highlighted issues such as metabolic instability and low oral bioavailability in early-stage compounds. However, structural modifications, including prodrug strategies and formulation improvements, are being actively explored to address these limitations.

In conclusion, (3-Chloropyridin-4-yl)methanamine dihydrochloride (CAS: 1228878-65-6) continues to be a valuable building block in medicinal chemistry, with recent studies expanding its applications in oncology, infectious diseases, and beyond. Future research directions may include computational modeling to predict optimal derivatives and further in vivo validation of its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance in modern drug discovery.